Cas no 3734-04-1 (Irehdiamine B)

• Product Name: Irehdiamine B
• CAS No: 3734-04-1
• MF: C₂₂H₃₈N₂
• MW: 330.55052614212
• CID: 306384
• Update Time: 2024-02-29

Irehdiamine B Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3,20-diamine,N3-methyl-, (3b,20S)-(9CI)
• 1H-Naphth[2',1':4,5]indeno[1,7a-c]pyrrole,9-amino-2,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-hexadecahydro-2,3,11a-trimethyl-(6CI); Irehdiamine B (7CI); Pregn-5-ene-3b,20a-diamine, N3-methyl- (8CI); Kurchamin; Kurchamine
• Irehdiamine B
• Kurchamine
• Kurchamin
• MTTRNPRLWQGKCB-KUJPYBTHSA-N

• Inchi： 1S/C22H38N2/c1-14(23)18-7-8-19-17-6-5-15-13-16(24-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,14,16-20,24H,6-13,23H2,1-4H3/t14-,16-,17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： MTTRNPRLWQGKCB-KUJPYBTHSA-N
• SMILES： N[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 4.5
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids